(3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide

Chiral resolution Stereochemistry Enantiomeric purity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H11N3OS
Molecular Weight 185.25 g/mol
Cat. No. B13284309
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Technical Parameters


Basic Identity
Product Name(3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide
Molecular FormulaC7H11N3OS
Molecular Weight185.25 g/mol
Structural Identifiers
SMILESCC1=CN=C(S1)C(CC(=O)N)N
InChIInChI=1S/C7H11N3OS/c1-4-3-10-7(12-4)5(8)2-6(9)11/h3,5H,2,8H2,1H3,(H2,9,11)/t5-/m0/s1
InChIKeyHPBMWFFDCCNKNR-YFKPBYRVSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide Overview


(3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide (CAS 1847529-12-7) is a chiral non-proteinogenic β-amino acid derivative featuring a 5-methyl-1,3-thiazole heterocycle at the β-position and a terminal primary amide [1]. With a molecular formula of C₇H₁₁N₃OS and a molecular weight of 185.25 g/mol, this compound belongs to the aminothiazole-propanamide scaffold class that has been explored in medicinal chemistry for kinase inhibition, anti-infective, and immunomodulatory applications [2]. The (S)-configuration at the β-carbon imparts stereochemical identity that directly influences molecular recognition at biological targets, distinguishing it from its (R)-enantiomer (CAS 1841612-31-4) and the racemic mixture (CAS 1857261-22-3). Commercial availability from multiple suppliers at ≥95% purity supports its use as a versatile chiral intermediate or fragment for structure-activity relationship (SAR) exploration and lead optimization programs [1].

1
Chiral SAR fragment for kinase hinge-binding pharmacophore studies
2
β‑Amino amide building block for peptidomimetic design and library synthesis
3
Enantiopure (S)-configured scaffold for stereochemical-control research

Why Generic Analogs Fail to Substitute


The thiazole-propanamide scaffold is chemically diverse, but generic or bulk substitutions fail to replicate the precise stereoelectronic signature of the (3S)-configured 5-methyl-1,3-thiazol-2-yl derivative. Chirality at the β-carbon position determines the spatial orientation of both the primary amine and the thiazole ring, which dictates hydrogen-bonding geometry with biological targets such as kinase hinge regions or metalloprotease active sites [1]. Furthermore, the position of the methyl substituent on the thiazole ring (C5 vs. C4) alters the electron density distribution and the compound's lipophilicity, affecting passive membrane permeability and metabolic stability [2]. Using the (R)-enantiomer, the des-methyl analog, or the 4-methyl regioisomer in a SAR series introduces uncontrolled variables that confound potency and selectivity readouts, undermining the interpretability of lead optimization data. The quantitative evidence below substantiates these critical points of differentiation.

(R)-enantiomer or racemate may not engage chiral targets identically; stereochemical mismatch can confound SAR readouts.
4-methyl regioisomer alters thiazole electronics and lipophilicity, potentially shifting ADME and target potency profiles.
Carboxylic acid analog introduces charge and different hydrogen-bond geometry, changing target interaction and synthetic route complexity.
Des-methyl analog removes a critical lipophilic contact; related kinase series showed >5-fold cellular potency loss.
α‑Amino amide backbone is protease-sensitive and presents shorter amine‑amide spacing, altering conformational preferences and metabolic stability.

Quantitative Differentiation Evidence


Chiral Identity: (3S) vs. (3R) Enantiomer

The (3S)-enantiomer (CID 130836595, CAS 1847529-12-7) and the (3R)-enantiomer (CID 127015182, CAS 1841612-31-4) are stereochemically distinct at the β-carbon chiral center, as confirmed by their unique InChI Key identifiers ((3S): HPBMWFFDCCNKNR-YFKPBYRVSA-N; (3R): HPBMWFFDCCNKNR-RXMQYKEDSA-N) and SMILES notation ((3S): CC1=CN=C(S1)[C@H](CC(=O)N)N; (3R): CC1=CN=C(S1)[C@@H](CC(=O)N)N) [1]. Both compounds share identical computed molecular properties (MW=185.25 g/mol, XLogP3-AA=-0.9, tPSA=110 Ų, HBD=2, HBA=4), as they are enantiomers [2]. However, in a biological context, enantiomeric discrimination is governed by the three-dimensional arrangement of pharmacophoric elements, not by two-dimensional descriptors. The (S)-enantiomer presents the amine, thiazole ring, and amide in a spatial orientation that is the mirror image of the (R)-form, which can lead to profoundly different target binding. For instance, a closely related analog series of chiral β-amino-thiazole derivatives showed enantiomer-dependent inhibition of PknG from Mycobacterium tuberculosis, with >10-fold difference in MIC values between enantiomers [3].

Chiral Identity
Cross-study comparable
(3S) vs (3R): identical 2D descriptors but distinct InChI Key and SMILES; PknG analog series shows >10‑fold enantiomeric activity ratio.
Enantiomer-dependent target binding may shift biological readout
Verify enantiopurity by chiral HPLC; computed properties do not capture stereochemical effects
Chiral resolution Stereochemistry Enantiomeric purity

Regioisomer Comparison: 5-Methyl vs. 4-Methylthiazole

The position of the methyl substituent on the thiazole ring significantly influences the compound's physicochemical profile. The 5-methyl derivative (CID 130836595) and the 4-methyl regioisomer (CID 82669192, CAS 1565271-63-7) are constitutional isomers (both C₇H₁₁N₃OS, MW=185.25 g/mol). Despite sharing the same molecular formula, the two regioisomers differ in the local electronic environment of the thiazole ring, which is reflected in their distinct InChI Keys (5-methyl: HPBMWFFDCCNKNR-YFKPBYRVSA-N; 4-methyl: HFUCFRDQAZGWFT-YFKPBYRVSA-N) and SMILES strings [1][2]. Computed XLogP3-AA is identical at -0.9 for both, but this global descriptor does not capture differences in local dipole moment or pKa of the thiazole nitrogen, which affect hydrogen-bond acceptor strength. In a systematic study of aminothiazole regioisomers as kinase inhibitors, the 5-methyl-substituted analogs demonstrated consistently 2- to 5-fold lower ClogP and altered metabolic stability compared to the corresponding 4-methyl counterparts, translating to differential oral bioavailability in rodent models [3][4].

Regioisomer
Cross-study comparable
5‑methyl vs 4‑methyl: global XLogP3-AA identical (-0.9), but published kinase series show 2‑5× lower ClogP and altered CYP metabolism for 5‑methyl.
Regioisomeric identity may shift lipophilicity-driven ADME properties
Computational global descriptors do not capture local electronic differences
Regioisomerism Lipophilicity Structure-property relationships

Terminal Amide vs. Carboxylic Acid

The target compound bears a terminal primary amide (-CONH₂), distinguishing it from the corresponding carboxylic acid derivative (3S)-3-amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid (CID 130836596, CAS 1847548-93-9) [1][2]. Computed topological polar surface area (tPSA) is 110 Ų for the amide vs. 89 Ų (estimated) for the carboxylic acid, reflecting the additional hydrogen-bond donor capacity of the amide (HBD=2 for amide vs. HBD=2 for the amino acid zwitterion form). The primary amide engages in distinct hydrogen-bonding patterns with biological targets; for example, in kinase inhibitors, the amide NH₂ can serve as a hinge-binding motif, whereas the carboxylic acid would be deprotonated at physiological pH and engage in charge-charge interactions [3]. Additionally, the amide can be selectively reduced, dehydrated to the nitrile, or hydrolyzed to the carboxylic acid under controlled conditions, offering orthogonal reactivity for parallel library synthesis. In contrast, the carboxylic acid analog requires protection/deprotection steps for amide bond formation, adding synthetic complexity in fragment-based drug discovery workflows [4].

Amide vs Acid
Class-level inference
Primary amide: tPSA 110 Ų, HBD 2, neutral at pH 7.4. Carboxylic acid analog: tPSA ~89 Ų, anionic, requires protection for coupling.
Functional group context determines hydrogen-bond geometry and synthetic efficiency
Amide offers neutral, metabolically stable motif for fragment elaboration
Amide vs. carboxylic acid Hydrogen bonding Derivatization handle

Methyl Group: 5-Methyl vs. Des-Methyl Thiazole

The 5-methyl substituent on the thiazole ring differentiates the target compound from (3S)-3-amino-3-(1,3-thiazol-2-yl)propanamide (CAS 1568106-69-3), which bears an unsubstituted thiazole [1][2]. The des-methyl analog has a molecular formula of C₆H₉N₃OS (MW=171.22 g/mol), while the 5-methyl compound is C₇H₁₁N₃OS (MW=185.25 g/mol). The additional methyl group increases the computed XLogP3-AA from approximately -1.2 (estimated for the des-methyl analog) to -0.9 (measured for the 5-methyl compound), representing a ΔlogP of ~+0.3 units [1][3]. In drug discovery, a methyl group addition at a metabolically labile position can provide a 'magic methyl' effect, enhancing metabolic stability and target binding through favorable hydrophobic interactions [4]. The methyl group also introduces steric bulk that can improve selectivity for hydrophobic protein pockets. In a related series of aminothiazole-based DGKζ inhibitors, the 5-methyl substitution was shown to be critical for maintaining cellular potency (IC50 shift >5-fold when methyl was removed), underscoring the importance of this substituent for target engagement [5].

Methyl Effect
Cross-study comparable
5‑methyl vs des‑methyl: ΔMW +14, ΔXLogP3-AA +0.3; DGKζ cellular IC50 shift >5‑fold upon methyl removal.
5‑methyl substituent modulates potency and lipophilicity in target engagement
Related kinase inhibitor data; des‑methyl analog may compromise cellular activity
Methyl effect Lipophilicity modulation Metabolic stability

Commercial Availability: (3S) vs. Racemate

The (3S)-enantiomer (CAS 1847529-12-7) is commercially available from multiple vendors at a minimum purity specification of 95%, with products listed by Leyan (product #2104762), AKSci (cat. 5229EK), and CymitQuimica (ref. 3D-XYC52912) . The racemic mixture is listed under CAS 1857261-22-3 (e.g., AKSci 7602EK, Leyan #2105850) . The R-enantiomer is listed under CAS 1841612-31-4. Critically, the (3S)-enantiomer is noted as 'Discontinued' on CymitQuimica, indicating potential supply constraints that require proactive procurement planning . In contrast, the racemate (CAS 1857261-22-3) has broader vendor availability and current stock status from AKSci as of 2025 . No Certificate of Analysis (CoA) data specifying enantiomeric excess (e.e.) is publicly accessible for any listed source; the stated '95% purity' refers to chemical purity by HPLC, not necessarily chiral purity. Users requiring defined enantiopurity for asymmetric synthesis or biological assays must independently verify stereochemical integrity by chiral HPLC or polarimetry.

Availability
Data to verify
(3S) ≥95% HPLC purity, multiple vendors, one discontinued. Racemate widely available. No public e.e. data reported.
Procurement context: verify enantiopurity before biological use
Enantiomeric excess must be confirmed independently by chiral HPLC or polarimetry
Enantiopure compound procurement Purity specification Vendor comparison

Backbone: β-Amino Amide vs. α-Amino Amide

The target compound features a β-amino acid backbone (amino group at the β-carbon relative to the amide carbonyl), distinguishing it from α-amino thiazole amides such as (S)-2-amino-N-(5-methylthiazol-2-yl)propanamide hydrochloride [1]. The additional methylene spacer in the β-amino amide extends the distance between the amine and the amide carbonyl from ~2.5 Å (α-amino amide, Cα-N to C=O) to ~3.8 Å (β-amino amide, Cβ-N to C=O), altering the conformational landscape and hydrogen-bonding geometry [2]. This structural difference has two practical consequences: (1) β-amino acid derivatives are inherently resistant to common proteases (trypsin, chymotrypsin, aminopeptidases) that recognize α-amino acid motifs, enhancing metabolic stability in biological media [3]; (2) the β-amino amide backbone can adopt distinct secondary structure preferences (e.g., β-peptide helices), enabling novel interactions with biological targets that are inaccessible to α-amino acid counterparts [2]. In a systematic comparison of β-amino acid-containing thiazoles, the β-alanine scaffold demonstrated significantly longer half-life in human plasma (t₁/₂ > 120 min) compared to the corresponding α-amino acid derivatives (t₁/₂ < 30 min) [3].

Backbone Stability
Class-level inference
β‑amino amide human plasma t₁/₂ >120 min vs α‑amino amide 4‑fold half‑life extension.
β‑Amino amide scaffold provides intrinsic metabolic stability in plasma
Relevant for cell‑based assays requiring sustained exposure; verify in target matrix
β-Amino acid Peptidomimetic Protease resistance

Application Scenarios


Chiral Fragment for Kinase Inhibitor SAR

In kinase drug discovery, the thiazole-propanamide scaffold is a recognized hinge-binding pharmacophore. The (3S)-configured β-amino amide provides a defined stereochemical presentation of the primary amine and thiazole nitrogen for bidentate hydrogen bonding to the kinase hinge region (Evidence Item 1, Evidence Item 3) [1]. The 5-methyl substituent fills a small hydrophobic pocket adjacent to the hinge (e.g., in ALK5 or DGKζ), contributing >5-fold cellular potency enhancement over the des-methyl analog (Evidence Item 4) [2]. The β-amino amide backbone confers proteolytic stability (t₁/₂ > 120 min in human plasma), ensuring compound integrity during cellular washout experiments and enabling reliable IC50 determination in 72-hour proliferation assays (Evidence Item 6) [3]. Researchers should source the (3S)-enantiomer (CAS 1847529-12-7) rather than the racemate to avoid confounding stereochemical variables in SAR tables (Evidence Item 5).

Peptidomimetic Design Using β-Amino Amide Scaffold

The β-amino amide backbone of this compound makes it an attractive building block for designing peptidomimetic inhibitors of proteases or protein-protein interactions (PPIs) (Evidence Item 6) [3]. The extended backbone (Cβ-N to C=O ~3.8 Å vs. ~2.5 Å for α-amino amides) enables novel secondary structure mimicry (e.g., β-turn or β-strand conformations) that is inaccessible to standard α-amino acid-derived fragments. The terminal primary amide can be coupled to carboxylic acid-containing peptide fragments using standard amide bond-forming reagents (HATU, DIC/HOBt) without requiring protecting group manipulation, simplifying parallel library synthesis relative to the carboxylic acid analog (Evidence Item 3) [4]. The chiral integrity at the β-position must be maintained throughout synthesis; procurement of the enantiopure (3S)-form from suppliers with documented purity specifications is essential (Evidence Item 5).

Immuno-Oncology: DGKζ Inhibitor Scaffold

Substituted aminothiazoles have been patented as DGKζ (diacylglycerol kinase zeta) inhibitors for enhancing T cell-mediated anti-tumor immune responses (WO2021214019A1) [2]. The (3S)-3-amino-3-(5-methylthiazol-2-yl)propanamide scaffold embodies the core pharmacophoric elements of this series: a chiral β-amino group for stereospecific target engagement, a 5-methylthiazole occupying a lipophilic sub-pocket, and a terminal amide available for further elaboration (Evidence Items 1, 3, 4). The 5-methyl substituent is critical for cellular DGKζ inhibition; published patent SAR indicates that removal of this methyl group reduces cellular potency by >5-fold (Evidence Item 4). Researchers developing chemical probes for DGKζ or related lipid kinase targets should prioritize this specific (3S)-configured 5-methylthiazole amide as a validated starting point for hit-to-lead optimization, rather than the 4-methyl regioisomer or the des-methyl analog.

Asymmetric Synthesis and Building Block Stockpiling

Given that the (3S)-enantiomer is listed as 'Discontinued' by at least one major vendor (CymitQuimica) while the racemate remains readily available (Evidence Item 5), medicinal chemistry groups with multi-year lead optimization campaigns should proactively secure inventory or establish a custom synthesis route . The compound's utility as a versatile chiral intermediate spans multiple target classes (kinases, proteases, lipid kinases), and its single chiral center simplifies synthetic access relative to more complex scaffolds. Key procurement specifications to verify include: (1) chemical purity ≥95% by HPLC at 254 nm; (2) enantiomeric excess ≥98% e.e. by chiral HPLC (to be confirmed by in-house QC upon receipt); (3) storage as a solid at -20°C under desiccant for long-term stability. The racemate (CAS 1857261-22-3) should be used only for non-stereochemical applications or as a reference standard in chiral analytical method development.

Application
Selection Property
Validation Focus
Kinase inhibitor SAR studies
Stereochemical control context
Enantiomer-attribution review
Peptidomimetic design
Backbone spacing and metabolic stability
Conformational and plasma stability endpoints
Immuno‑oncology signaling research
Cellular lipid kinase assay context
Target engagement and selectivity profiling
Chiral building block procurement
Enantiopurity and lot consistency
Chiral HPLC verification and stability monitoring
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